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Compound of Interest

Cyanomethylenetributylphosphora
Compound Name:
ne

Cat. No.: B115182

Essential Safety and Handling Guide for
Cyanomethylenetributylphosphorane

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal
guidelines for the handling of Cyanomethylenetributylphosphorane (CAS No. 157141-27-0).
Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

Cyanomethylenetributylphosphorane is a hazardous chemical that requires careful handling.
[1][2][3] It is harmful if swallowed, causes skin irritation, and can result in serious eye irritation.
[1][3] The primary hazards are acute toxicity and irritation.[2]

Hazard Statements:
e H302: Harmful if swallowed.[1][3]
e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b115182?utm_src=pdf-interest
https://www.benchchem.com/product/b115182?utm_src=pdf-body
https://www.benchchem.com/product/b115182?utm_src=pdf-body
https://www.chemicalbook.com/msds/cyanomethylenetributylphosphorane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethylenetributylphosphorane
https://www.tcichemicals.com/OP/en/p/C1500
https://www.chemicalbook.com/msds/cyanomethylenetributylphosphorane.pdf
https://www.tcichemicals.com/OP/en/p/C1500
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethylenetributylphosphorane
https://www.chemicalbook.com/msds/cyanomethylenetributylphosphorane.pdf
https://www.tcichemicals.com/OP/en/p/C1500
https://www.chemicalbook.com/msds/cyanomethylenetributylphosphorane.pdf
https://www.tcichemicals.com/OP/en/p/C1500
https://www.chemicalbook.com/msds/cyanomethylenetributylphosphorane.pdf
https://www.tcichemicals.com/OP/en/p/C1500
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling

Cyanomethylenetributylphosphorane.[1] In most laboratory situations involving this

chemical, skin contact is the most likely route of exposure.[4]

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or goggles. Use of a
face shield is recommended
when handling larger

quantities.

To prevent eye contact which
can cause serious irritation.[1]
Equipment should be tested
and approved under
government standards like
NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber,
butyl rubber). A lab coat or
chemical-resistant apron

should be worn.

To prevent skin contact which
causes irritation.[1] Gloves
must be inspected before use

and disposed of properly after.

[1]

Respiratory Protection

Not typically required if
handled in a well-ventilated
area or a fume hood. If vapors
or mists are generated, use a

NIOSH-approved respirator.[5]

To avoid inhalation of

potentially harmful vapors.[1]

Body Protection

Long-sleeved lab coat, closed-

toe shoes.

To provide an additional layer
of protection against accidental

spills.

Quantitative Data Summary

The following table summarizes the key quantitative data for

Cyanomethylenetributylphosphorane.
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Property Value Source
Molecular Formula C14H28NP [2][6]
Molecular Weight 241.35 g/mol [2][6]
Appearance Ye||OV\{ to.Amber to Dark purple (31[6]
clear liquid

Density 0.921 g/mL at 25 °C [1][6]
Boiling Point 339.1 £ 25.0 °C (Predicted) [6]
Flash Point 7°C [6]
Refractive Index n20/D 1.500 (lit.) [6]
Storage Temperature 2-8°C [1][6]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of
Cyanomethylenetributylphosphorane in a laboratory setting.

4.1. Preparation and Handling

o Work Area Preparation: All work with Cyanomethylenetributylphosphorane should be
conducted in a well-ventilated chemical fume hood.[7] Ensure that an eyewash station and
safety shower are readily accessible.[5]

e Donning PPE: Before handling, put on all required personal protective equipment as detailed
in Section 2.

e Chemical Handling:
o The substance is air and moisture sensitive; handle and store under an inert gas.[1]
o Avoid breathing vapors, mist, or gas.[1]

o Do not eat, drink, or smoke when using this product.[1][3]
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o Wash hands and any exposed skin thoroughly after handling.[1][3]
4.2. Storage
e Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed.[1] Containers that have been opened must be carefully
resealed and kept upright to prevent leakage.[1]

o Recommended storage temperature is 2 - 8 °C.[1][6]

Emergency Procedures

In the event of an emergency, follow these procedures.
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Emergency Situation Procedure

Immediately wash off with soap and plenty of
Skin Contact water.[1] Remove contaminated clothing. If skin

irritation persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes as a precaution.[1] Remove
Eye Contact contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

DO NOT induce vomiting. Never give anything
) by mouth to an unconscious person.[1] Rinse
Ingestion ) ]
mouth with water.[1] Call a poison control center

or doctor immediately.

Move the person into fresh air.[1] If not
Inhalation breathing, give artificial respiration.[1] Seek

medical attention.

For a small spill, absorb with an inert material

and place in a suitable container for disposal.
Spill For a large spill, evacuate the area and contact

emergency services. Avoid breathing vapors

and prevent the spill from entering drains.[1]

Disposal Plan

All waste containing Cyanomethylenetributylphosphorane must be handled as hazardous

waste.

o Waste Collection: Collect all waste materials, including contaminated gloves and absorbent
materials, in a designated, labeled, and sealed container.

» Disposal: Dispose of contents and container to an approved waste disposal plant.[1][3] Offer
surplus and non-recyclable solutions to a licensed disposal company.[1] Do not dispose of
down the drain.[1]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
Cyanomethylenetributylphosphorane.
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Caption: Safe Handling Workflow for Cyanomethylenetributylphosphorane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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